84110-40-7((2-methylpropyl)boronic acid),I0597

(2-methylpropyl)boronic acid Properties

Names and Identifiers

- 2-Methylpropylboronic acid
- Isobutylboronic acid
- (2-Methylpropyl)boronic acid
- Isobutylboronic Acid (contains varying amounts of Anhydride)
- 5F-SGT-151
- 2-Methylpropylboroni
- Isobutaneboronic acid
- 2-Methylprop-1-ylboronic acid
- 1-Isobutaneboronic Acid (contains varying amounts of Anhydride)
- Isobutylboric acid
- 1-Isobutaneboronic Acid
- Boronic acid, (2-methylpropyl)-
- Boronic acid, B-(2-methylpropyl)-
- KHX76H7JHZ
- 2-methylpropaneboronic acid
- (2-Methylpropyl)boronicacid
- Isobutyl boronic acid
- PubChem7976
- 2-Methylpropylboroic acid
- i-BuB(OH)2
- 2-methylpropyl boronic acid
- 2-Methylpropane boronic acid
- 1-Propaneboronic acid, 2-methyl- (6CI, 7CI)
- B-(2-Methylpropyl)boronic acid (ACI)
- Boronic acid, (2-methylpropyl)- (9CI)
- (2-Methylpropyl)boronic acid,98%
- UNII-KHX76H7JHZ
- B-(2-Methylpropyl)boronic acid
- F0001-2138
- MFCD00134156
- HY-W000978
- B-(2-methylpropyl)boronic Acid; 2-Methyl-1-propaneboronic Acid; (2-Methylpropyl)boronic Acid; Isobutyl Boronic Acid; Isobutylboric Acid
- Q-101087
- CS-W000978
- IsobutylboronicAcid
- ZAZPDOYUCVFPOI-UHFFFAOYSA-N
- AB03722
- DB-010478
- Bortezomib Impurity N17
- AKOS000264708
- AS-3103
- SY002441
- EN300-74361
- DTXSID70370282
- AC-24794
- BCP12813
- (2-Methylpropyl)boronic acid, >=95.0%
- 2-Methyl-1-propylboronic acid
- SCHEMBL125840
- 84110-40-7
- I0597
- Z1098324138
- +Expand
- MDL： MFCD00134156
- InChIKey： ZAZPDOYUCVFPOI-UHFFFAOYSA-N
- Inchi： 1S/C4H11BO2/c1-4(2)3-5(6)7/h4,6-7H,3H2,1-2H3
- SMILES： OB(CC(C)C)O

Computed Properties

Exact Mass: 102.08521g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 102.08521g/mol
Monoisotopic Mass: 102.08521g/mol
Topological Polar Surface Area: 40.5Å²
Heavy Atom Count: 7
Complexity: 45
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 0.11520
PSA: 40.46000
Refractive Index: 1.399
Boiling Point: 180°C at 760 mmHg
Melting Point: 108-111 °C (lit.)
Flash Point: 62.7℃
Color/Form: solid
Solubility: (mg/m1)
Density: 0.911

(2-methylpropyl)boronic acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Instruction： S37/39-S26
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305
P351
P338,P302
P352,P321,P405,P501A
Prompt：warning
Storage Condition：Inert atmosphere,Store in freezer, under -20°C
Risk Phrases： R36/37/38
Signal Word：Warning
HazardClass：IRRITANT

(2-methylpropyl)boronic acid Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(2-methylpropyl)boronic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0035I8-1g	Isobutaneboronic Acid	84110-40-7	98%	1g	$4.00	2024-04-21
A2B Chem LLC	AB46304-1g	Isobutylboronic acid	84110-40-7	98%	1g	$4.00	2024-04-19
abcr	AB206676-5 g	Isobutylboronic acid, 97%; .	84110-40-7	97%	5 g	€77.40	2023-07-20
Ambeed	A126469-1g	Isobutylboronic acid	84110-40-7	98%	1g	$5.0	2024-07-24
Apollo Scientific	OR14160-5g	Isobutylboronic acid	84110-40-7		5g	£10.00	2024-05-23
Crysdot LLC	CD13003580-500g	Isobutylboronic acid	84110-40-7	98%	500g	$347	2024-07-18
Enamine	EN300-74361-0.05g	(2-methylpropyl)boronic acid	84110-40-7	95%	0.05g	$19.0	2024-05-23
Key Organics Ltd	AS-3103-0.5G	(2-methylpropyl)boronic acid	84110-40-7	>90%	0.5 g	£8.00	2023-07-11
Life Chemicals	F0001-2138-0.25g	Isobutylboronic Acid	84110-40-7	95%+	0.25g	$18.0	2023-11-21
Matrix Scientific	009791-25g	Isobutylboronic acid, 97%	84110-40-7	97%	25g	$32.00	2023-09-10

(2-methylpropyl)boronic acid Synthesis

Synthetic Circuit 1

1138434-30-6

84110-40-7

Reaction Conditions

1.1 Reagents: Silica Solvents: Water ; rt

Reference

Potassium methyltrifluoroborate

Molander, Gary A.; Petrillo, Daniel E., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2016, 1, 1-8

Synthetic Circuit 2

1138434-30-6

84110-40-7

Reaction Conditions

1.1 Reagents: Silica , Water Solvents: Water ; 1 h, rt

Reference

Efficient Hydrolysis of Organotrifluoroborates via Silica Gel and Water

Molander, Gary A.; Cavalcanti, Livia N.; Canturk, Belgin; Pan, Po-Shen; Kennedy, Lauren E., Journal of Organic Chemistry, 2009, 74(19), 7364-7369

Synthetic Circuit 3

78-77-3

84110-40-7

Reaction Conditions

1.1 Reagents: Magnesium Solvents: Tetrahydrofuran ; 0 °C
1.2 Reagents: Trimethyl borate Solvents: Tetrahydrofuran ; -20 °C; overnight, rt; rt → 0 °C
1.3 Reagents: Sulfuric acid Solvents: Water ; 2 h, 0 °C

Reference

Syntheses and characterization of molecular weight enlarged olefin metathesis pre-catalysts

Keraani, Adel; Nasser, Ghassan; Shahane, Saurabh; Renouard, Thierry; Bruneau, Christian ; et al, Comptes Rendus Chimie, 2017, 20(7), 717-723

Synthetic Circuit 4

78-77-3

84110-40-7

Reaction Conditions

1.1 Reagents: Magnesium Catalysts: Iodine Solvents: Tetrahydrofuran ; rt → 40 °C
1.2 Reagents: Trimethyl borate ; 40 °C; overnight, rt
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

Study on the synthesis of hydrochloride of 1-(1-amino-3-methylbutyl)borate pinacol

Zheng, Yongsheng; Guo, Ju; Chen, Dan; Li, Feng; Yang, Yue; et al, Huaxue Yanjiu Yu Yingyong, 2008, 20(12), 1630-1632

Synthetic Circuit 5

1138434-30-6

84110-40-7

Reaction Conditions

1.1 Solvents: Water ; 1 - 2 h, rt

Reference

Unlocking the Accessibility of Alkyl Radicals from Boronic Acids through Solvent-Assisted Organophotoredox Activation

Ranjan, Prabhat; Pillitteri, Serena ; Coppola, Guglielmo; Oliva, Monica; Van der Eycken, Erik V.; et al, ACS Catalysis, 2021, 11(17), 10862-10870

Synthetic Circuit 6

115-11-7

84110-40-7

Reaction Conditions

1.1 Solvents: Dichloromethane

Reference

Gas chromatography of homologous esters. XXXIV. Alkyl borate and boronate esters

Haken, J. K.; Abraham, F., Journal of Chromatography, 1991, 550(1-2), 155-70

(2-methylpropyl)boronic acid Raw materials

potassium trifluoro(2-methylpropyl)boranuide

(2-methylpropyl)boronic acid Preparation Products

(2-methylpropyl)boronic acid (84110-40-7)

(2-methylpropyl)boronic acid Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:84110-40-7)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

J&K Scientific

Audited Supplier

(CAS:84110-40-7)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

Hubei Fangde New Material Co., Ltd

Audited Supplier

(CAS:84110-40-7)

MR./MRS.:YANG QIN

Phone:18086096695

Email:1462312301@qq.com

WU HAN XIN XIN JIA LI Biotechnology Co., Ltd.

Audited Supplier

(CAS:84110-40-7)

MR./MRS.:WANG JING LI

Phone:13207195831

Email:wjyxxjl@foxmail.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:84110-40-7)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:84110-40-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

(2-methylpropyl)boronic acid Related Literature

1. Palladium-catalyzed C–S bond activation and functionalization of 3-sulfenylindoles and related electron-rich heteroarenes

Jianxiao Li,Yanni An,Jiawei Li,Shaorong Yang,Wanqing Wu,Huanfeng Jiang Org. Chem. Front. 2017 4 1590
2. The first general route for efficient synthesis of 18O labelled alcohols using the HOF·CH3CN complex

Julia Gatenyo,Inna Vints,Shlomo Rozen Chem. Commun. 2013 49 7379
3. A solid-phase approach for the synthesis of α-aminoboronic acid peptides

Blake E. Daniels,Craig E. Stivala RSC Adv. 2018 8 3343
4. 214. The proton magnetic resonance spectra of t-butyl and isobutyl groups in boron compounds

Alwyn G. Davies,D. G. Hare,R. F. M. White J. Chem. Soc. 1960 1040
5. Copper-catalyzed direct C–H arylation of pyridine N-oxides with arylboronic esters: one-pot synthesis of 2-arylpyridines

Yan Shen,Jiuxi Chen,Miaochang Liu,Jinchang Ding,Wenxia Gao,Xiaobo Huang,Huayue Wu Chem. Commun. 2014 50 4292
6. Synthesis and evaluation of indazole based analog sensitive Akt inhibitors

Tatsuya Okuzumi,Gregory S. Ducker,Chao Zhang,Brian Aizenstein,Randy Hoffman,Kevan M. Shokat Mol. BioSyst. 2010 6 1389
7. α-Aminoboronates: recent advances in their preparation and synthetic applications

Wenbo Ming,Harjeet S. Soor,Xiaocui Liu,Alina Trofimova,Andrei K. Yudin,Todd B. Marder Chem. Soc. Rev. 2021 50 12151
8. Discovery of a novel dipeptidyl boronic acid proteasome inhibitor for the treatment of multiple myeloma and triple-negative breast cancer

Meng Lei,Huayun Feng,Enhe Bai,Hui Zhou,Jia Wang,Yanru Qin,Haoyang Zhang,Xueyuan Wang,Zhaogang Liu,Ou Hai,Jia Liu,Yongqiang Zhu Org. Biomol. Chem. 2019 17 683
9. 60. Peroxides of elements other than carbon. Part VII. The relative reactivity of the t-butyl and the isobutyl group in the autoxidation of di-isobutyl-t-butylboron

Alwyn G. Davies,D. G. Hare,R. F. M. White J. Chem. Soc. 1961 341
10. Synthesis of biologically active boron-containing compounds

Fei Yang,Mingyan Zhu,Jinyi Zhang,Huchen Zhou Med. Chem. Commun. 2018 9 201

Cas no 84110-40-7 ((2-methylpropyl)boronic acid)

(2-methylpropyl)boronic acid Properties

Names and Identifiers

Computed Properties

Experimental Properties

(2-methylpropyl)boronic acid Security Information

(2-methylpropyl)boronic acid Customs Data

China Customs Code:

Overview:

Summary:

(2-methylpropyl)boronic acid Price

(2-methylpropyl)boronic acid Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

(2-methylpropyl)boronic acid Raw materials

(2-methylpropyl)boronic acid Preparation Products

(2-methylpropyl)boronic acid Suppliers

(2-methylpropyl)boronic acid Related Literature

Related Categories

84110-40-7 ((2-methylpropyl)boronic acid) Related Products